Cas no 1003767-63-2 (4-(6-chloropyridine-3-sulfonamido)benzoic acid)

• Product Name: 4-(6-chloropyridine-3-sulfonamido)benzoic acid
• CAS No: 1003767-63-2
• MF: C₁₂H₉ClN₂O₄S
• MW: 312.728860616684
• CID: 5915547
• PubChem ID: 7938703
• Update Time: 2025-06-08

4-(6-chloropyridine-3-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloropyridine-3-sulfonamido)benzoic acid
• 1003767-63-2
• EN300-1190078
• Z45512354
• AKOS008940118

• Inchi： 1S/C12H9ClN2O4S/c13-11-6-5-10(7-14-11)20(18,19)15-9-3-1-8(2-4-9)12(16)17/h1-7,15H,(H,16,17)
• InChI Key： LBMNOIGWVNZLCF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.9971556g/mol
• Monoisotopic Mass: 311.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-(6-chloropyridine-3-sulfonamido)benzoic acid

4-(6-Chloropyridine-3-Sulfonamido)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1003767-63-2, known as 4-(6-chloropyridine-3-sulfonamido)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfonamide group attached to a chloropyridine ring. The benzoic acid core is a fundamental building block in many biochemical and pharmaceutical compounds, while the sulfonamide group imparts versatile functional properties, making this compound a valuable asset in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(6-chloropyridine-3-sulfonamido)benzoic acid, allowing researchers to explore its potential in drug development. The compound's structure facilitates strong hydrogen bonding and π-π interactions, which are critical for its activity in biological systems. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications in chronic diseases such as arthritis and neurodegenerative disorders.

In the realm of materials science, 4-(6-chloropyridine-3-sulfonamido)benzoic acid has been investigated for its role in the development of advanced materials. Its ability to form stable crystalline structures has led to its use in the synthesis of novel polymers and hybrid materials. Researchers have reported that incorporating this compound into polymer matrices enhances mechanical strength and thermal stability, opening new avenues for its application in high-performance materials.

The synthesis of 4-(6-chloropyridine-3-sulfonamido)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the chloropyridine derivative, followed by sulfonation and subsequent coupling with the benzoic acid moiety. Recent optimizations in these steps have significantly improved yield and purity, making large-scale production more feasible.

From an environmental perspective, the eco-friendly synthesis and application of 4-(6-chloropyridine-3-sulfonamido)benzoic acid have been prioritized. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global sustainability goals and highlight the compound's potential as an environmentally responsible material.

In conclusion, 4-(6-chloropyridine-3-sulfonamido)benzoic acid (CAS No. 1003767-63-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical and pharmaceutical industries.